molecular formula C15H14N2O3 B4997589 N-(3,5-dimethylphenyl)-4-nitrobenzamide

N-(3,5-dimethylphenyl)-4-nitrobenzamide

Cat. No. B4997589
M. Wt: 270.28 g/mol
InChI Key: IZFDUPBWBGBEMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,5-dimethylphenyl)-4-nitrobenzamide is a complex organic compound that has been studied for its structural and chemical characteristics. Research has focused on its synthesis, molecular structure, and potential applications in various fields of chemistry.

Synthesis Analysis

The compound has been synthesized through various chemical reactions, emphasizing the precision required to attain the desired structural configurations. Research on similar compounds has shown that meticulous conditions are necessary to ensure successful synthesis, involving reactions under specific conditions to achieve the nitrobenzamide derivatives with desired substituents (Arslan, Aydın, & Kazak, 2015).

Molecular Structure Analysis

X-ray diffraction techniques and density functional theory (DFT) calculations have been employed to elucidate the molecular geometry, demonstrating the accuracy of DFT methods in predicting molecular structures that agree with experimental data. Spectroscopic methods such as 1H NMR, 13C NMR, and IR have also been utilized for structural characterization, providing detailed insights into the compound’s molecular geometry and electronic structure (Arslan, Aydın, & Kazak, 2015).

Chemical Reactions and Properties

The compound's reactivity has been explored through various chemical reactions, highlighting its potential for further functionalization. Studies on similar nitrobenzamide compounds have shed light on their reductive chemistry, revealing the mechanisms through which they undergo transformation under specific conditions, thereby providing a basis for understanding the chemical behavior of this compound (Palmer et al., 1995).

properties

IUPAC Name

N-(3,5-dimethylphenyl)-4-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14N2O3/c1-10-7-11(2)9-13(8-10)16-15(18)12-3-5-14(6-4-12)17(19)20/h3-9H,1-2H3,(H,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IZFDUPBWBGBEMM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

Using 3,5-xylidine (1.42 ml, 11.0 mmol) and 4-nitrobenzoic acid (1.76 g, 10.4 mmol), the procedure of Reference Example 16 was repeated to obtain 2.72 g (quantitative) of the title compound in the form of light yellow crystals.
Quantity
1.42 mL
Type
reactant
Reaction Step One
Quantity
1.76 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.